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Compound of Interest

Compound Name: Hpk1-IN-42

Cat. No.: B12367387

For researchers and scientists in the field of drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the safe disposal
of Hpk1-IN-42, a potent hematopoietic progenitor kinase 1 (HPK1) inhibitor. The following
procedures are based on available safety data for similar compounds and general best
practices for laboratory chemical waste management.

Key Safety and Disposal Information

While a specific Safety Data Sheet (SDS) for Hpk1-IN-42 is not readily available, data for a
closely related compound, HPK1-IN-18, provides critical safety and disposal guidance. Due to
their structural and functional similarities, these guidelines are considered highly relevant for
Hpk1-IN-42.
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Hazard Information (Based on HPK1-IN-

18) Disposal and Handling Recommendations

Acute Toxicity (Oral): Category 4, Harmful if ) )
P264: Wash skin thoroughly after handling.[1]
swallowed.[1]

Aquatic Toxicity (Acute): Category 1, Very toxic P270: Do not eat, drink or smoke when using
to aquatic life.[1] this product.[1]

Aquatic Toxicity (Chronic): Category 1, Very ] ]
) o ) i P273: Avoid release to the environment.[1]
toxic to aquatic life with long lasting effects.[1]

) P501: Dispose of contents/container to an
Disposal Statement i
approved waste disposal plant.[1]

Considered non-hazardous for transport (DOT,

Transportation
IMDG, IATA).[1]

Standard Operating Procedure for the Disposal of
Hpk1-IN-42

The following step-by-step protocol outlines the recommended procedure for the safe disposal
of Hpk1-IN-42 and its contaminated materials.

Experimental Protocol

Objective: To safely dispose of Hpk1-IN-42 and associated waste in accordance with laboratory
safety and environmental regulations.

Materials:
o Hpk1-IN-42 waste (solid or in solution)

o Appropriate personal protective equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves

o Designated and clearly labeled hazardous waste container

o Waste disposal tags or labels as required by your institution
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Procedure:

o Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing
the appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

e Waste Segregation:

o Solid Waste: Collect all solid Hpk1-IN-42 waste, including empty vials and contaminated
consumables (e.g., weighing paper, pipette tips), in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing Hpk1-IN-42 in a separate, designated,
and sealed hazardous waste container. Do not mix with other incompatible waste streams.

o Container Labeling: Label the hazardous waste container with the full chemical name
("Hpk1-IN-42"), the approximate quantity of waste, and any known hazard symbols (e.g.,
"Toxic," "Hazardous to the Aquatic Environment"). Follow your institution's specific labeling
requirements.

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure waste accumulation area. Ensure it is stored away from incompatible materials.

o Disposal Request: Arrange for the collection and disposal of the hazardous waste through
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal contractor. Provide them with all necessary information about the waste
contents.

o Documentation: Maintain a record of the waste disposal, including the date, quantity, and
method of disposal, as required by your laboratory's standard operating procedures.

o Decontamination: After handling the waste, thoroughly wash your hands and any potentially
contaminated surfaces.

Visualizing the Disposal Workflow

To further clarify the decision-making process for the proper disposal of Hpk1-IN-42, the
following workflow diagram has been created.
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Caption: Decision workflow for the proper disposal of Hpk1-IN-42.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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